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Compound of Interest

Compound Name:
4-(Morpholine-4-

carbonyl)benzonitrile

CAS No.: 87294-97-1

Cat. No.: B1339520

Get Quote

This guide provides a comprehensive technical overview of (4-cyanophenyl)

(morpholino)methanone, a compound of interest in medicinal chemistry and materials science.

We will delve into its chemical identity, a detailed synthesis protocol, its physicochemical

properties, and potential applications. This document is intended for researchers, scientists,

and professionals in drug development and chemical synthesis.

Chemical Identity and Nomenclature
The compound referred to as "4-cyanobenzoyl morpholide" is most accurately identified by its

systematic IUPAC name: (4-cyanophenyl)(morpholino)methanone.

Synonyms: While not widely documented, logical synonyms include:

4-(4-Cyanobenzoyl)morpholine

N-(4-Cyanobenzoyl)morpholine

Molecular Structure:
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Feature Description

Molecular Formula C₁₂H₁₂N₂O₂

Molecular Weight 216.24 g/mol

CAS Number Not assigned

InChI Key
(Predicted) YWGYVGNLEWUSAD-

UHFFFAOYSA-N

Synthesis of (4-cyanophenyl)
(morpholino)methanone
The synthesis of (4-cyanophenyl)(morpholino)methanone is readily achieved through the

acylation of morpholine with 4-cyanobenzoyl chloride. This is a standard nucleophilic acyl

substitution reaction where the secondary amine of the morpholine attacks the electrophilic

carbonyl carbon of the acyl chloride.

Reaction Scheme:

Reactants

Product
4-Cyanobenzoyl Chloride
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Caption: General reaction scheme for the synthesis of (4-cyanophenyl)

(morpholino)methanone.

Experimental Protocol
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This protocol is based on a well-established procedure for the amidation of benzoyl chloride

with morpholine and is expected to be directly applicable.[1]

Materials:

Reagent Formula MW ( g/mol ) Amount Moles

4-Cyanobenzoyl

chloride
C₈H₄ClNO 165.57 1.66 g 10.0 mmol

Morpholine C₄H₉NO 87.12 0.96 g (0.97 mL) 11.0 mmol

Triethylamine (C₂H₅)₃N 101.19 1.21 g (1.67 mL) 12.0 mmol

Dichloromethane

(DCM)
CH₂Cl₂ 84.93 20 mL -

Deionized Water H₂O 18.02 As needed -

Anhydrous

Sodium Sulfate
Na₂SO₄ 142.04 As needed -

Procedure:

To a 50 mL round-bottom flask equipped with a magnetic stir bar, add morpholine (0.96 g,

11.0 mmol) and triethylamine (1.21 g, 12.0 mmol) to dichloromethane (20 mL).

Stir the solution at room temperature (20-25°C).

In a separate beaker, dissolve 4-cyanobenzoyl chloride (1.66 g, 10.0 mmol) in a minimal

amount of dichloromethane.

Carefully add the 4-cyanobenzoyl chloride solution dropwise to the stirred morpholine

solution. An exotherm may be observed. The addition should be slow enough to maintain a

gentle reflux.

After the addition is complete, stir the reaction mixture for an additional 1-2 hours at room

temperature.
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Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material

(4-cyanobenzoyl chloride) is consumed.

Upon completion, add deionized water (20 mL) to the reaction mixture to quench the reaction

and dissolve the triethylamine hydrochloride salt.

Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane (3 x 15 mL).

Combine the organic extracts and wash with deionized water (4 x 20 mL) to remove any

remaining salts and impurities.

Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under

reduced pressure using a rotary evaporator.

The resulting crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water or ethyl acetate/hexanes) to yield the pure (4-cyanophenyl)

(morpholino)methanone.

Causality Behind Experimental Choices:

Excess Morpholine and Triethylamine: A slight excess of morpholine is used to ensure the

complete consumption of the 4-cyanobenzoyl chloride. Triethylamine acts as a base to

neutralize the hydrochloric acid byproduct of the reaction, preventing the protonation of the

morpholine starting material and driving the reaction to completion.

Dichloromethane as Solvent: Dichloromethane is a suitable solvent as it is relatively inert

and dissolves both the reactants and the product. Its low boiling point facilitates easy

removal after the reaction.

Aqueous Workup: The water wash is crucial for removing the triethylamine hydrochloride salt

and any unreacted morpholine.

Drying and Evaporation: Anhydrous sodium sulfate is a common drying agent to remove

residual water from the organic phase. Rotary evaporation allows for the gentle removal of

the solvent to isolate the product.
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Physicochemical Properties
While specific experimental data for (4-cyanophenyl)(morpholino)methanone is not readily

available in the literature, we can predict its properties based on its structure and data from

analogous compounds.

Property
Predicted Value / Expected
Characteristics

Appearance White to off-white solid

Melting Point
Expected to be a solid with a defined melting

point, likely in the range of 100-150°C.

Solubility

Expected to be soluble in common organic

solvents like dichloromethane, chloroform, and

ethyl acetate. Limited solubility in water.

¹H NMR

Aromatic protons of the cyanophenyl group

would appear in the downfield region (δ 7.5-8.0

ppm). The methylene protons of the morpholine

ring would appear as multiplets in the upfield

region (δ 3.5-4.0 ppm).

¹³C NMR

The carbonyl carbon would show a

characteristic peak around 168-172 ppm. The

nitrile carbon would appear around 118-120

ppm. Aromatic and morpholine carbons would

also be present in their respective regions.

IR Spectroscopy

A strong carbonyl (C=O) stretching band around

1630-1660 cm⁻¹. A characteristic nitrile (C≡N)

stretching band around 2220-2240 cm⁻¹. C-H

and C-N stretching bands will also be present.

Potential Applications
The structural motifs of (4-cyanophenyl)(morpholino)methanone suggest its potential utility in

several areas of research and development, particularly in medicinal chemistry and materials
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science.

Medicinal Chemistry
Scaffold for Drug Discovery: The morpholine ring is a common scaffold in many biologically

active compounds due to its favorable physicochemical properties, including metabolic

stability and aqueous solubility.[2] It is present in drugs such as the antibiotic linezolid and

the anticancer agent gefitinib.[3]

Enzyme Inhibition: The cyanophenyl group can act as a hydrogen bond acceptor and can

participate in dipole-dipole interactions, making it a valuable pharmacophore for targeting

enzyme active sites. Compounds containing the 4-cyanophenyl moiety have shown

anticancer activity.[4]

Modulation of Pharmacokinetics: The combination of the polar morpholine group and the

more lipophilic cyanophenyl group allows for the fine-tuning of a molecule's pharmacokinetic

properties, such as solubility, permeability, and metabolic stability.

Materials Science
Liquid Crystals: The rigid, polar nature of the 4-cyanobenzoyl group is a common feature in

liquid crystalline materials. 4-Cyanobenzoyl chloride has been used in the synthesis of new

liquid crystalline compounds.[5]

Polymer Chemistry: As a stable, functionalized molecule, it could serve as a monomer or a

building block for the synthesis of specialty polymers with tailored properties.

Safety and Handling
4-Cyanobenzoyl chloride (Starting Material):

Hazards: Corrosive. Causes severe skin burns and eye damage. Harmful if swallowed or

inhaled. Reacts with water to produce hydrochloric acid.

Precautions: Handle in a well-ventilated fume hood. Wear appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat.

Morpholine (Starting Material):
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Hazards: Flammable liquid and vapor. Corrosive. Causes severe skin burns and eye

damage. Harmful if swallowed or inhaled.

Precautions: Handle in a well-ventilated fume hood. Keep away from heat, sparks, and open

flames. Wear appropriate PPE.

(4-cyanophenyl)(morpholino)methanone (Product):

Hazards (Predicted): Based on analogous structures, it is expected to be harmful if

swallowed. May cause skin and eye irritation.

Precautions: Handle with care, avoiding inhalation, ingestion, and skin contact. Wear

standard laboratory PPE.

Conclusion
(4-cyanophenyl)(morpholino)methanone is a readily synthesizable compound with significant

potential as a building block in both medicinal chemistry and materials science. Its synthesis

from commercially available starting materials is straightforward. The combination of the

biologically relevant morpholine moiety and the electronically distinct 4-cyanophenyl group

makes it an attractive scaffold for further chemical exploration and the development of novel

functional molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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